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Compound of Interest

Compound Name:
Methyl 3-(2-

aminophenyl)benzoate

CAS No.: 177171-13-0

Cat. No.: B071432 Get Quote

Executive Summary & Chemical Profile
Proper disposal of Methyl 3-(2-aminophenyl)benzoate (CAS: 177171-13-0) requires strict

adherence to protocols governing amine-containing organic solids. As a specialized

intermediate often used in Suzuki couplings or heterocyclic synthesis, this compound presents

specific hazards due to its aniline moiety (potential sensitization/toxicity) and ester functionality

(organic solubility).

This guide replaces generic "throw-it-away" advice with a self-validating workflow designed to

prevent environmental contamination and regulatory non-compliance (RCRA).

Chemical Hazard & Property Matrix[1][2][3]
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Property Data Operational Implication

CAS Number 177171-13-0
Use for waste manifesting and

inventory tracking.

Molecular Formula C₁₄H₁₃NO₂
Nitrogen content requires

segregation from oxidizers.

Physical State Solid (Powder/Crystalline)
Primary waste stream is Solid

Hazardous Waste.

Solubility
Organic solvents (DMSO,

DCM)

Insoluble in water; DO NOT

dispose of via sink/drain.

Hazard Codes H302, H315, H319, H335

Treat as Irritant/Harmful.[1]

Potential skin sensitizer.[2][3]

[4][5]

Waste Class Non-Halogenated Organic
Must be incinerated; not

suitable for aqueous treatment.

Pre-Disposal Assessment Workflow
Before disposal, you must categorize the waste state.[6] The presence of solvents or

contaminants alters the disposal path.
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Waste Source Generated

Determine Physical State

Pure Solid / Powder Dissolved in Solvent Contaminated Debris
(Gloves/Paper)

Protocol A:
Solid Waste Stream

Protocol B:
Liquid Waste Stream

Protocol C:
Dry Hazardous Waste
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Figure 1: Decision tree for categorizing Methyl 3-(2-aminophenyl)benzoate waste streams.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound)
Applicability: Expired reagents, surplus synthesis product, or degraded solids.

Primary Containment: Transfer the solid into a screw-top glass or HDPE jar. Do not use open

beakers or foil-wrapped containers for waste storage.

Labeling: Affix a hazardous waste label immediately.

Constituents: "Methyl 3-(2-aminophenyl)benzoate" (Write out full name; do not use

abbreviations like "M-APB").

Hazard Checkbox: Toxic, Irritant.[2][7]

Secondary Containment: Place the sealed jar into a clear, sealable plastic bag (4-mil

polyethylene) to prevent contamination of the outer waste drum.
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Disposal Stream: Segregate into the Solid Organic Hazardous Waste drum.

Note: Ensure the drum is rated for incineration (Fuel Blending).

Protocol B: Liquid Waste (Reaction Mixtures/Mother
Liquors)
Applicability: Filtrates from recrystallization or reaction mixtures containing the compound.

Solvent Compatibility Check:

Halogenated: If dissolved in DCM, Chloroform, or Chlorobenzene -> Halogenated Waste

Stream.

Non-Halogenated: If dissolved in Ethyl Acetate, Methanol, Ethanol, or DMSO -> Non-

Halogenated Waste Stream.

Segregation Rule (Critical):

NEVER mix with strong oxidizing agents (e.g., Nitric acid, Peroxides, Permanganates).

The aniline amine group can react exothermically or form unstable N-oxides/nitro

compounds.

pH Adjustment: Generally not required for organic solvent streams, but ensure the solution is

not highly acidic (< pH 2) or basic (> pH 12.5) unless the waste container is specifically rated

for corrosives.

Protocol C: Contaminated Debris & Empty Containers
Applicability: Weigh boats, pipettes, gloves, and empty reagent bottles.

The "RCRA Empty" Rule:

A container is legally "empty" only if:

1. All wastes have been removed by normal means (pouring/scraping).

2. No more than 2.5 cm (1 inch) of residue remains on the bottom.
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3. Action: If "RCRA Empty," triple rinse the bottle with a compatible solvent (e.g., acetone).

Pour the rinsate into the Liquid Waste stream. Deface the label and discard the glass

bottle in Glass Trash (or recycle if permitted).

Heavily Contaminated Debris:

Gloves, paper towels, and weigh boats with visible powder must go into Solid Hazardous

Waste (double-bagged). Do not throw in regular trash.

Emergency Response: Spill Clean-Up Logic
In the event of a benchtop spill, follow this isolation and neutralization logic.

Spill Detected Don PPE:
Nitrile Gloves + Goggles

Immediate Containment:
Cover with Absorbent Pads

Prevent Spread Decontamination:
Wipe with Acetone/Ethanol

Solubilize Residue Disposal:
Bag as Solid HazWaste

Final Step

Click to download full resolution via product page

Figure 2: Immediate response workflow for solid or liquid spills.

Regulatory & Compliance Context
US EPA (RCRA) Classification
While Methyl 3-(2-aminophenyl)benzoate is not explicitly "P-listed" (acutely toxic) or "U-

listed" (toxic) by specific name in 40 CFR 261.33, it must be characterized by the generator:

Characteristic of Ignitability (D001): If in a flammable solvent.

Toxicity: Due to the aniline structure, it is prudent to manage it as if it possesses toxic

characteristics.

Generator Status: Ensure your facility's monthly generation limits are not exceeded by bulk

disposal of this intermediate.

Transport (DOT)
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Proper Shipping Name: Environmentally hazardous substance, solid, n.o.s. (if transporting

pure bulk).

UN Number: UN 3077 (likely assignment for bulk aniline derivatives).

Packing Group: III.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b071432#methyl-3-2-aminophenyl-benzoate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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